Potassium (R)-[(3-ethoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate

Specification

• CAS No.: 1262750-76-4
• Molecular Formula: C14H16KNO4
• Molecular Weight: 301.38 g/mol
• IUPAC Name: potassium;(2R)-2-[[(E)-4-ethoxy-4-oxobut-2-en-2-yl]amino]-2-phenylacetate
• Standard InChI: InChI=1S/C14H17NO4.K/c1-3-19-12(16)9-10(2)15-13(14(17)18)11-7-5-4-6-8-11;/h4-9,13,15H,3H2,1-2H3,(H,17,18);/q;+1/p-1/b10-9+;/t13-;/m1./s1
• Standard InChI Key: QMWWAEFYIXXXQW-VMEHJNRZSA-M
• Isomeric SMILES: CCOC(=O)/C=C(\C)/N[C@H](C1=CC=CC=C1)C(=O)[O-].[K+]
• SMILES: CCOC(=O)C=C(C)NC(C1=CC=CC=C1)C(=O)[O-].[K+]
• Canonical SMILES: CCOC(=O)C=C(C)NC(C1=CC=CC=C1)C(=O)[O-].[K+]

Introduction

Potassium (R)-[(3-ethoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate is an organic compound with the molecular formula C14H16KNO4 and a molecular weight of approximately 301.39 g/mol. This compound is a potassium salt of a phenylacetic acid derivative, featuring a complex structure that includes an ethoxy and methyl group attached to a propenyl chain linked to a phenyl ring via an amino group.

Synthesis and Preparation

The synthesis of Potassium (R)-[(3-ethoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate can be achieved through a reaction involving L-phenyl glycine, potassium hydroxide, and ethyl acetoacetate. This method involves the formation of an intermediate compound that is then converted into the desired product through a series of chemical transformations.

Hazards and Safety Information

This compound poses several hazards, including:

• Eye Irritation: Causes serious eye irritation (H319).

• Skin Irritation: Causes skin irritation (H315).

• Respiratory System Toxicity: Specific target organ toxicity - single exposure (Category 3).

• Precautionary Statements: P264+P265, P280, P305+P351+P338, and P337+P317.

Hazard	Description
Eye Irritation	Causes serious eye irritation (H319)
Skin Irritation	Causes skin irritation (H315)
Respiratory System Toxicity	Specific target organ toxicity - single exposure (Category 3)
Precautionary Statements	P264+P265, P280, P305+P351+P338, and P337+P317

Applications and Uses

Potassium (R)-[(3-ethoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate is primarily used in research and development, particularly in the field of bioactive small molecules. It is not intended for medical or consumer use and is restricted to professional manufacturing, research laboratories, and industrial or commercial applications.

Suppliers and Availability

This compound is available from several suppliers, including Aladdin Scientific, LookChem, and Key Organics/BIONET. The price and availability may vary depending on the supplier and the quantity ordered.